Cas no 2111619-85-1 (2-(4-Bromophenyl)thiophene-3-carboxylic acid)
2-(4-Bromophenyl)thiophene-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-bromophenyl)thiophene-3-carboxylic acid
- EN300-3357991
- 2111619-85-1
- 2-(4-Bromophenyl)thiophene-3-carboxylic acid
-
- MDL: MFCD32219843
- Inchi: 1S/C11H7BrO2S/c12-8-3-1-7(2-4-8)10-9(11(13)14)5-6-15-10/h1-6H,(H,13,14)
- InChI Key: LKEAGCAJSFAHFT-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C1=C(C(=O)O)C=CS1
Computed Properties
- Exact Mass: 281.93501g/mol
- Monoisotopic Mass: 281.93501g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 65.5Ų
2-(4-Bromophenyl)thiophene-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-3357991-0.05g |
2-(4-bromophenyl)thiophene-3-carboxylic acid |
2111619-85-1 | 95.0% | 0.05g |
$344.0 | 2025-03-18 | |
| Enamine | EN300-3357991-0.1g |
2-(4-bromophenyl)thiophene-3-carboxylic acid |
2111619-85-1 | 95.0% | 0.1g |
$515.0 | 2025-03-18 | |
| Enamine | EN300-3357991-0.25g |
2-(4-bromophenyl)thiophene-3-carboxylic acid |
2111619-85-1 | 95.0% | 0.25g |
$735.0 | 2025-03-18 | |
| Enamine | EN300-3357991-0.5g |
2-(4-bromophenyl)thiophene-3-carboxylic acid |
2111619-85-1 | 95.0% | 0.5g |
$1158.0 | 2025-03-18 | |
| Enamine | EN300-3357991-1.0g |
2-(4-bromophenyl)thiophene-3-carboxylic acid |
2111619-85-1 | 95.0% | 1.0g |
$1485.0 | 2025-03-18 | |
| Enamine | EN300-3357991-2.5g |
2-(4-bromophenyl)thiophene-3-carboxylic acid |
2111619-85-1 | 95.0% | 2.5g |
$2912.0 | 2025-03-18 | |
| Enamine | EN300-3357991-5.0g |
2-(4-bromophenyl)thiophene-3-carboxylic acid |
2111619-85-1 | 95.0% | 5.0g |
$4309.0 | 2025-03-18 | |
| Enamine | EN300-3357991-10.0g |
2-(4-bromophenyl)thiophene-3-carboxylic acid |
2111619-85-1 | 95.0% | 10.0g |
$6390.0 | 2025-03-18 | |
| Enamine | EN300-3357991-1g |
2-(4-bromophenyl)thiophene-3-carboxylic acid |
2111619-85-1 | 95% | 1g |
$1485.0 | 2023-09-04 | |
| Enamine | EN300-3357991-5g |
2-(4-bromophenyl)thiophene-3-carboxylic acid |
2111619-85-1 | 95% | 5g |
$4309.0 | 2023-09-04 |
2-(4-Bromophenyl)thiophene-3-carboxylic acid Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 2-(4-Bromophenyl)thiophene-3-carboxylic acid
Comprehensive Overview of 2-(4-Bromophenyl)thiophene-3-carboxylic acid (CAS No. 2111619-85-1): Properties, Applications, and Industry Insights
2-(4-Bromophenyl)thiophene-3-carboxylic acid (CAS No. 2111619-85-1) is a high-value heterocyclic compound widely utilized in pharmaceutical research, material science, and organic synthesis intermediates. Its molecular structure combines a thiophene ring with a bromophenyl group, making it a versatile building block for drug discovery and functional materials. This article explores its chemical characteristics, synthetic pathways, and emerging applications while addressing trending topics like green chemistry and AI-assisted molecular design.
The compound’s CAS number 2111619-85-1 ensures precise identification in global chemical databases, crucial for researchers investigating structure-activity relationships (SAR). Recent studies highlight its role in developing non-linear optical materials and small-molecule inhibitors, aligning with industry demands for high-performance electronic materials and targeted therapies. Analytical techniques like HPLC purification and NMR characterization are essential for verifying its purity, a critical factor in GMP-compliant synthesis.
In pharmaceutical contexts, 2-(4-Bromophenyl)thiophene derivatives demonstrate potential as kinase inhibitors, reflecting the growing market for precision medicine. The bromine substituent facilitates further functionalization via cross-coupling reactions, a feature leveraged in combinatorial chemistry. Environmental considerations drive interest in solvent-free synthesis methods for this compound, addressing ESG (Environmental, Social, and Governance) metrics in chemical manufacturing.
From a commercial perspective, suppliers emphasize batch-to-batch consistency and scalable production of thiophene-based intermediates. The compound’s thermal stability (confirmed by TGA analysis) makes it suitable for high-temperature applications in polymer engineering. Patent analyses reveal increasing filings involving 2111619-85-1 for OLED materials and bioconjugation techniques, underscoring its cross-industry relevance.
Emerging trends like automated synthesis platforms and computational property prediction tools are reshaping how researchers utilize this compound. FAQs in scientific forums often address its storage conditions (recommended: -20°C under inert atmosphere) and compatibility with Pd-catalyzed reactions. As the demand for multifunctional scaffolds grows, 2-(4-Bromophenyl)thiophene-3-carboxylic acid remains a key player in advancing molecular nanotechnology and therapeutic agent development.
2111619-85-1 (2-(4-Bromophenyl)thiophene-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)